3-Methoxycarbonyl-5-methylbenzoic acid

• IUPAC Name: 3-methoxycarbonyl-5-methylbenzoic acid
• InChI: InChI=1S/C10H10O4/c1-6-3-7(9(11)12)5-8(4-6)10(13)14-2/h3-5H,1-2H3,(H,11,12)
• InChI Key: DJSIZJKPKTXMII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)OC)C(=O)O
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID90428416
• Molecular Weight: 194.18 g/mol
• CAS RN: 167299-68-5

Description

3-Methoxycarbonyl-5-methylbenzoic acid is a chemical compound that belongs to the class of organic compounds known as benzoic acids. These compounds contain a benzoic acid moiety, which consists of a benzene ring attached to a carboxylic acid group. The methoxycarbonyl and methyl groups attached to the benzene ring in this compound contribute to its unique chemical and physical properties, making it an interesting subject for various scientific studies.

Synthesis Analysis

The synthesis of related compounds often involves electrophilic cyclization reactions and the strategic use of methoxycarbonyl groups during cyclizations. For example, a study by Iqbal et al. (1991) discusses the stereoselective synthesis of 2,5-disubstituted tetrahydrofurans from allyl-hydroxy esters mediated by metachloroperoxybenzoic acid, highlighting the role of methoxycarbonyl groups in such cyclizations (Iqbal, Pandey, & Chauhan, 1991).

Molecular Structure Analysis

Understanding the molecular structure of 3-Methoxycarbonyl-5-methylbenzoic acid involves analyzing the arrangements of the methoxycarbonyl and methyl groups attached to the benzene ring. Crystallography studies, such as those conducted by Kumarasinghe et al. (2009), provide insight into the regioisomeric formations and structural determinations of related compounds, offering a foundation for analyzing the molecular structure of 3-Methoxycarbonyl-5-methylbenzoic acid (Kumarasinghe, Hruby, & Nichol, 2009).

Chemical Reactions and Properties

The compound’s chemical reactivity can be inferred from studies on similar methoxybenzoic acids, which demonstrate their potential as inhibitors in biochemical reactions. Borchardt and Huber (1982) explored the inhibition of catechol O-methyltransferase by related compounds, indicating the chemical reactivity and potential applications of such methoxybenzoic acids in biochemical contexts (Borchardt & Huber, 1982).

Physical Properties Analysis

The physical properties of 3-Methoxycarbonyl-5-methylbenzoic acid, such as melting point, solubility, and crystalline structure, can be derived from general knowledge about benzoic acids and their derivatives. The presence of methoxycarbonyl and methyl groups influences these properties, affecting solubility in organic solvents and melting points.

Chemical Properties Analysis

Chemical properties, including acidity, reactivity with various chemical agents, and esterification potential, are pivotal for understanding how 3-Methoxycarbonyl-5-methylbenzoic acid behaves in chemical syntheses and applications. Studies on similar compounds, like those by Borchardt and Huber (1982), shed light on the reactivity and potential chemical interactions of methoxybenzoic acids (Borchardt & Huber, 1982).

Scientific Research Applications

• Phthalide Derivatives with Antifungal Activities : Phthalide derivatives, including those related to 3-Methoxycarbonyl-5-methylbenzoic acid, have shown significant antifungal activities against plant pathogens (Yang et al., 2011).

• Methanol Production by Pseudomonas putida : Research indicates that Pseudomonas putida can metabolize compounds similar to 3-Methoxycarbonyl-5-methylbenzoic acid, leading to the production of methanol (Donnelly & Dagley, 1980).

• Synthesis of Tetrahydrofurans : 3-Methoxycarbonyl-5-methylbenzoic acid derivatives have been used in the stereoselective synthesis of 2,5-disubstituted tetrahydrofurans (Iqbal et al., 1991).

• Solvent Transfer Studies : Studies involving similar methoxybenzoic acids have been conducted to understand solute transfer into solvents like 2-methoxyethanol (Hart et al., 2015).

• Phthalide Formation Research : Research into the condensation of compounds like 5-methoxy-3-methylbenzoic acid has been conducted, revealing insights into phthalide formation (Charlesworth & Levene, 1963).

• Phenolic-type Stabilizers Study : Studies on phenolic-type stabilizers, including methoxybenzoic acid derivatives, have provided insights into their role as generators and quenchers of singlet molecular oxygen (Soltermann et al., 1995).

• Electro-organic Synthesis : Research on the electrochemical oxidation of catechol and its derivatives in the presence of compounds like 3-Methoxycarbonyl-5-methylbenzoic acid has been explored for synthesizing new derivatives (Golabi & Nematollahi, 1997).

• Dissociation in Solvent Mixtures : The dissociation of compounds similar to 3-Methoxycarbonyl-5-methylbenzoic acid in aqueous binary mixtures has been studied, providing insights into solvent effects (Maitra & Das, 1994).

Safety and Hazards

3-Methoxycarbonyl-5-methylbenzoic acid is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is advised to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. In case of eye contact, immediately wash skin with copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.

Synthesis routes and methods I

Procedure details

5-Methylisophthalic acid (1.21 g, 6.5 mmol), dichloroethane (20 mL), DMF (3 drops), and thionyl chloride (2.42 g, 20 mmol) was heated to 80° C. for 4 hrs. The reaction was concentrated to dryness and a solution of MeOH (208 mg, 6.5 mmol) was added slowly and the reaction was stirred overnight at rt. 1 N Hydrochloric acid (10 mL) was added and reaction stirred for 1 hr. The pH was adjusted with sat'd sodium bicarbonate (50 mL) and the aqueous solution was extracted with methylene chloride to remove the diester. The aqueous portion was then acidified with 1 N HCl and extracted with methylene chloride/MeOH 95:5. The organic extracts were dried over sodium sulfate, filtered, concentrated, and the product was isolated via preparative reverse-phase HPLC.

Synthesis routes and methods II

Procedure details

To 5-methylisophthalic acid (Aldrich, 5 g, 27.7) in MeOH (37.5 ml)/THF (112.5 ml), conc. H2SO4 (1.25 ml) was added and stirred at 65° C. for 8 h. Reaction mixture was cooled to room temperature and solvent removed. Then reaction mixture was diluted with water and extracted with ethylacetate. Crude residue was column chromatographed to yield 2.5 g of 3-(methoxycarbonyl)-5-methylbenzoic acid as a white solid.